5-[3-Cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole

• Molecular Formula: C15H9N3O
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 3-(3-pyridin-2-yl-1,2-oxazol-5-yl)benzonitrile
• InChI: InChI=1S/C15H9N3O/c16-10-11-4-3-5-12(8-11)15-9-14(18-19-15)13-6-1-2-7-17-13/h1-9H
• InChI Key: ZLMBWQAYAJSNDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=C2)C3=CC=CC(=C3)C#N

Description

5-[3-Cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole is a useful research compound. Its molecular formula is C15H9N3O and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-[3-trifluoromethanesulfonylphenyl]-3-[pyridin-2-yl]-1,2-oxazole (98 mg, 0.26 mmol), KCN (230 mg, 4 mmol), NiBr2(PPh3)2 (52.4 mg, 0.07 mmol), and PPh3 (42 mg, 0.16 mmol) in acetonitrile (1 mL) was treated with zinc powder (20 mg, 0.3 mmol) and the mixture was heated overnight at 60° C. Silica gel chromatography of the resulting mixture using a gradient of hexane to ethyl acetate afforded 15 mg (23%) of 5-[3-cyanophenyl]-3-[pyridin-2-yl]-1,2-oxazole as a white solid.